Cas no 6320-23-6 (3-(4-benzyl-3-methylpiperazin-1-yl)propan-1-ol)

• Product Name: 3-(4-benzyl-3-methylpiperazin-1-yl)propan-1-ol
• CAS No: 6320-23-6
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 959180
• Update Time: 2024-06-12

3-(4-benzyl-3-methylpiperazin-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzyl-3-methylpiperazin-1-yl)propan-1-ol
• CTK3D9519; 3-(4-benzyl-3-methyl-piperazino)-propan-1-ol; SureCN578494; Phosphonic acid, [3-(4-benzoylphenoxy)propyl]-;
• 1-Piperazinepropanol, 3-methyl-4-(phenylmethyl)-

• Inchi： 1S/C15H24N2O/c1-14-12-16(8-5-11-18)9-10-17(14)13-15-6-3-2-4-7-15/h2-4,6-7,14,18H,5,8-13H2,1H3
• InChI Key： SDXVWQWTQWJMDF-UHFFFAOYSA-N
• SMILES： N1(CCCO)CCN(CC2=CC=CC=C2)C(C)C1

Computed Properties

• Exact Mass: 248.18902
• Monoisotopic Mass: 408.087685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6

Experimental Properties

• Density: 1.041
• Boiling Point: 379.4°C at 760 mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.541
• PSA: 26.71
• LogP: 1.45090
• pka: 15.10±0.10(Predicted)